molecular formula C11H8ClN3O2 B400201 N-(4-chlorophenyl)-3-nitropyridin-2-amine CAS No. 26820-72-4

N-(4-chlorophenyl)-3-nitropyridin-2-amine

Cat. No. B400201
CAS RN: 26820-72-4
M. Wt: 249.65g/mol
InChI Key: DBNVUUAEJABOLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-chlorophenyl)-3-nitropyridin-2-amine is a useful research compound. Its molecular formula is C11H8ClN3O2 and its molecular weight is 249.65g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-chlorophenyl)-3-nitropyridin-2-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-chlorophenyl)-3-nitropyridin-2-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

26820-72-4

Product Name

N-(4-chlorophenyl)-3-nitropyridin-2-amine

Molecular Formula

C11H8ClN3O2

Molecular Weight

249.65g/mol

IUPAC Name

N-(4-chlorophenyl)-3-nitropyridin-2-amine

InChI

InChI=1S/C11H8ClN3O2/c12-8-3-5-9(6-4-8)14-11-10(15(16)17)2-1-7-13-11/h1-7H,(H,13,14)

InChI Key

DBNVUUAEJABOLB-UHFFFAOYSA-N

SMILES

C1=CC(=C(N=C1)NC2=CC=C(C=C2)Cl)[N+](=O)[O-]

Canonical SMILES

C1=CC(=C(N=C1)NC2=CC=C(C=C2)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-3-nitropyridine (15.4 g, 97.1 mmol) in N,N-dimethylformamide (100 mL) were added 4-chloroaniline (12.4 g, 97.2 mmol) and potassium carbonate (20 g, 140 mmol). The reaction mixture was stirred at 100° C. for 18 hours, and then poured into ice-water (200 mL). The precipitate was collected via filtration and washed with water (3×30 mL) to provide the product as a black solid. Yield: 15 g, 60 mmol, 62%. 1H NMR (400 MHz, DMSO-d6) δ 9.97 (br s, 1H), 8.47-8.57 (m, 2H), 7.69 (d, J=8.8 Hz, 2H), 7.41 (d, J=8.8 Hz, 2H), 7.01 (dd, J=8.2, 4.6 Hz, 1H).
Quantity
15.4 g
Type
reactant
Reaction Step One
Quantity
12.4 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
200 mL
Type
reactant
Reaction Step Two

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